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Compound of Interest

Compound Name: Amphotericin B trihydrate

Cat. No.: B15563636

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amphotericin B is a polyene antifungal agent widely used in cell culture and research to
prevent or eliminate fungal and yeast contamination. Its efficacy is attributed to its ability to bind
to ergosterol, a primary component of fungal cell membranes, leading to the formation of pores
and subsequent cell death. However, its poor solubility in agueous solutions at physiological pH
presents a significant challenge in its preparation and use. This document provides detailed
protocols for the preparation of Amphotericin B trihydrate stock solutions, tailored for
research applications.

Data Summary

Quantitative data regarding the solubility and stability of Amphotericin B are crucial for
preparing reliable and effective stock solutions. The following table summarizes key
parameters for handling and storing this antifungal agent.
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Parameter Solvent/Condition Value Citations
N Dimethyl Sulfoxide
Solubility 30-40 mg/mL [1][2]13]
(DMSO0)
Dimethylformamide
2—4 mg/mL [11121[3]
(DMF)
Water (pH 2 or 11) Soluble [1112][3]
Water (pH 6 to 7) Insoluble [1112]
Stable forup to 6
_ months, though some
Stock Solution
-20°C (Frozen) sources report [3][4]

Stability (DMSO)

significant degradation
(>60% loss)

Reconstituted
Aqueous Solution
Stability

2-8°C (Refrigerated)

Stable for up to 1
[5]L6]

week

Room Temperature

Stable for 24 hours

[5][6]

37°C (in culture)

Active for up to 3 days

[11E31[7]

Powder Storage

2-8°C (Refrigerated,
protected from light

and air)

Remains active for up

[1](2]

to 5 years

Experimental Protocols

Due to its low solubility in neutral aqueous solutions, two primary methods are recommended

for preparing Amphotericin B stock solutions for research purposes: solubilization in an organic

solvent (DMSO) or reconstitution of a commercial formulation designed for aqueous

suspension.

Protocol 1: Preparation of Amphotericin B Stock
Solution in DMSO
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This protocol is suitable for applications where the final concentration of DMSO in the working
solution will be non-toxic to the cells.

Materials:

Amphotericin B trihydrate powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile, light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Procedure:

Pre-warming: Allow the Amphotericin B trihydrate powder and DMSO to equilibrate to
room temperature before use.

e Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired
amount of Amphotericin B trihydrate powder.

o Dissolution: Add the appropriate volume of sterile DMSO to achieve the desired stock
concentration (e.g., 2.5 mg/mL).[2] Vortex or mix thoroughly until the powder is completely
dissolved. The solution should appear as a hazy yellow solution.[2]

« Sterilization (Optional): For cell culture applications, stock solutions in DMSO can be filter-
sterilized using a 0.22 um syringe filter compatible with organic solvents.[2]

» Aliquoting and Storage: Dispense the stock solution into sterile, light-protecting tubes in
volumes suitable for single-use to avoid repeated freeze-thaw cycles. Store aliquots at -20°C
for long-term storage.

Protocol 2: Reconstitution of Commercial Amphotericin
B Formulations
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Commercial formulations often contain solubilizing agents like deoxycholate, allowing for the
creation of a colloidal suspension in sterile water.[2] This method is preferred when DMSO is
not suitable for the experimental system.

Materials:

Lyophilized Amphotericin B for Injection, USP (e.g., Fungizone™)

Sterile Water for Injection, USP (without preservatives)[5][6]

Sterile syringes and needles

Sterile, light-protecting vials

Procedure:

¢ Reconstitution: Following the manufacturer's instructions, inject the specified volume of
Sterile Water for Injection, USP, into the vial containing the lyophilized Amphotericin B
powder. For example, 10 mL of sterile water is typically added to a 50 mg vial to yield a 5
mg/mL concentrate.[5][6]

» Dissolution: Shake the vial immediately and vigorously until the solution is clear.[6] The
resulting solution will be a colloidal suspension.

o Storage of Concentrate: The reconstituted concentrate can be stored in the dark at 2-8°C for
up to one week with minimal loss of potency.[5][6] For room temperature storage, it is stable
for 24 hours.[5][6]

o Preparation of Working Solution: For use in cell culture, the concentrate is further diluted in a
suitable medium (e.g., 5% Dextrose Injection, USP, with a pH above 4.2) to the final working
concentration (typically 0.1 mg/mL or less).[5][6]

Important Considerations:

 Light Sensitivity: Amphotericin B is light-sensitive. All steps should be performed with
protection from light, and solutions should be stored in light-protecting containers.[5][6]
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» Precipitation: Do not use saline or solutions containing benzyl alcohol or other electrolytes
for reconstitution, as they may cause precipitation.[5][6] If precipitation occurs in an agueous
solution, warming and thorough mixing may help to redissolve it.[7][8]

Visualizations

The following diagrams illustrate the workflow for preparing Amphotericin B stock solutions and
the decision-making process for selecting the appropriate protocol.
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Start: Prepare Amphotericin B Stock

Protocol 1: DMSO-based Stock Solution  Protocol 2: Aqueous Suspension (Commercial Formulation)

Weigh Amphotericin B Powder Reconstitute Lyophilized Powder with Sterile Water
Add Sterile DMSO Shake Vigorously to Form Suspension
Vortex to Dissolve Store Concentrate at 2-8°C

or Immediate Use

Filter Sterilize (Optional) Dilute to Working Concentration in Appropriate Medium

:

Aliquot into Light-Protecting Tubes

:

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for Amphotericin B Stock Preparation.
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Is DMSO acceptable in the final application?

Use Protocol 1: Use Protocol 2:
Solubilize in DMSO Aqueous Suspension (Commercial Formulation)
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/ \
/ \
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Note: Ensure final DMSO concentration is non-toxic to cells. T Note: Avoids organic solvents, but requires a specific commercial formulation. T

Click to download full resolution via product page

Caption: Decision guide for selecting a preparation protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Amphotericin B Trihydrate Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563636#amphotericin-b-trihydrate-stock-solution-
preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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